Cas no 1201785-17-2 (1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine)

• Product Name: 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine
• CAS No: 1201785-17-2
• MF: C₁₅H₁₅ClN₂
• MW: 258.746002435684
• CID: 842024
• Update Time: 2026-04-29

1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine
• 1-benzyl-5-chloro-3,4-dihydro-2H-1,6-naphthyridine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine

Research Brief on 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine (CAS: 1201785-17-2)

1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine (CAS: 1201785-17-2) is a chemically synthesized small molecule that has garnered significant attention in recent medicinal chemistry and drug discovery research. This compound belongs to the tetrahydro-1,6-naphthyridine class, which is known for its structural versatility and potential therapeutic applications. Recent studies have focused on its role as a scaffold for developing novel inhibitors targeting various biological pathways, particularly in oncology and neurology.

The compound's unique structural features, including the benzyl and chloro substituents, contribute to its bioactivity and selectivity. Research has demonstrated its potential as a modulator of protein-protein interactions (PPIs) and enzyme inhibition. Notably, its mechanism of action involves binding to specific allosteric sites, making it a promising candidate for drug development where traditional active-site inhibitors have shown limitations.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight the synthesis optimization of 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine derivatives. These studies emphasize improved yield and purity through novel catalytic methods, including palladium-catalyzed cross-coupling reactions. The refined synthetic routes have enabled broader exploration of its pharmacological properties.

In vitro and in vivo studies have revealed promising results regarding the compound's pharmacokinetic profile. Specifically, it exhibits moderate blood-brain barrier permeability, suggesting potential applications in central nervous system (CNS) disorders. Additionally, its metabolic stability in hepatic microsomes and low cytotoxicity in normal cell lines underscore its therapeutic index advantages.

Ongoing research is investigating the compound's efficacy in disease models, particularly in glioblastoma and Alzheimer's disease. Preliminary data indicate that derivatives of 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine can attenuate pathological markers in these conditions, though further validation is required. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical candidates.

In conclusion, 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine represents a chemically and pharmacologically interesting scaffold with diverse therapeutic potential. Continued research into its structure-activity relationships (SAR) and mechanism of action will be crucial for unlocking its full biomedical applications. This compound exemplifies the intersection of synthetic chemistry and biological discovery in modern drug development pipelines.